BE“GHE Foundational & Exploratory

Check Availability & Pricing

Veratric acid physical and chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Veratric Acid

Cat. No. B131383

An In-depth Technical Guide to the Physical and Chemical Properties of Veratric Acid

Introduction

Veratric acid, systematically known as 3,4-dimethoxybenzoic acid, is a phenolic compound
derived from various plant sources, including fruits and vegetables.[1] It is a derivative of
protocatechuic acid and finds utility as an intermediate in the synthesis of pharmaceuticals,
particularly antipyretic analgesics and antirheumatics, as well as in the production of certain
dyes.[2] This document provides a comprehensive overview of the physical and chemical
properties of veratric acid, tailored for researchers, scientists, and professionals in drug
development.

Physical and Chemical Properties

The fundamental physical and chemical properties of veratric acid are summarized in the
tables below, providing a consolidated reference for laboratory and research applications.

Table 1: General and Physical Properties of Veratric Acid
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Property Value Source(s)
Molecular Formula CoH1004 [1103114]
Molecular Weight 182.17 g/mol [11[31[5]

White to off-white or pale

Appearance yellow crystalline powder.[1][3] [11[3][6]
[6]
Melting Point 179-182 °C [11[2117]
- ) 302-303 °C (estimated at 760
Boiling Point [6]
mm Hg)
Flash Point 120.9 °C [8]
pKa 4.35 £ 0.10 (Predicted) [1][8]
logP (o/w) 1.610 [1][6]
Vapor Pressure 0.000423 mmHg at 25°C [8]

ble 2: Solubility of ic Acid

Solvent Solubility Temperature Source(s)

Slightly soluble; 0.5

Water 14 °C [1][6]
g/L
0.051 g/100g of
298.2 K [9]
solvent
Methanol Soluble - [3]
Ethanol Soluble - [8]
Ether Soluble - [6][8]
DMSO 36 mg/mL - [10][11]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of veratric acid.
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* 'H NMR: Spectra available.[12][13]
e 13C NMR: Spectra available.[12]

« Infrared (IR) Spectroscopy: IR spectra, typically showing characteristic peaks for the
carboxylic acid and methoxy functional groups, are available.[12][14]

o Mass Spectrometry (MS): Mass spectral data, including electron ionization (EI) mass
spectra, are available for the determination of the molecular weight and fragmentation
pattern.[5][12][14]

Chemical Properties and Reactivity

Veratric acid is a stable compound under normal conditions.[1][8][15] It is incompatible with
strong oxidizing agents and strong reducing agents.[1][8][15] Hazardous decomposition
products upon combustion include carbon monoxide and carbon dioxide.[15]

Experimental Protocols
Determination of pKa by UV-Vis Spectrophotometry

This protocol is a general method for determining the acid dissociation constant (pKa) of a
compound like veratric acid using UV-Vis spectrophotometry.

o Preparation of Stock Solution: A stock solution of veratric acid is prepared in a suitable
solvent, such as methanol, at a known concentration (e.g., 1.0 mmol L™2).[16]

o Preparation of Buffer Solutions: A series of buffer solutions with a range of known pH values
is prepared.

o Sample Preparation: A small aliquot of the veratric acid stock solution is added to each
buffer solution in a cuvette to achieve a final desired concentration.[16]

o Spectrophotometric Measurement: The absorption spectrum of each solution is recorded at
different pH values using a UV-Vis spectrophotometer.[16]

o Data Analysis: The pKa is determined by analyzing the changes in absorbance at specific
wavelengths as a function of pH. This can be done by identifying the isosbestic points and

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://wap.guidechem.com/dictionary/en/93-07-2.html
https://www.chemicalbook.com/SpectrumEN_93-07-2_1HNMR.htm
https://wap.guidechem.com/dictionary/en/93-07-2.html
https://wap.guidechem.com/dictionary/en/93-07-2.html
https://www.researchgate.net/figure/a-IR-spectrum-and-b-mass-spectrum-of-veratric-acid_fig3_276831082
https://pubchem.ncbi.nlm.nih.gov/compound/Veratric-Acid
https://wap.guidechem.com/dictionary/en/93-07-2.html
https://www.researchgate.net/figure/a-IR-spectrum-and-b-mass-spectrum-of-veratric-acid_fig3_276831082
https://www.benchchem.com/product/b131383?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176264_EN.htm
https://www.chembk.com/en/chem/Veratric%20acid
https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB0176264_EN.htm
https://www.chembk.com/en/chem/Veratric%20acid
https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115451000&countryCode=US&language=en
https://www.benchchem.com/product/b131383?utm_src=pdf-body
https://www.benchchem.com/product/b131383?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053874/
https://www.benchchem.com/product/b131383?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053874/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

applying the Henderson-Hasselbalch equation.[16]

Workflow for pKa Determination

Preparation

Prepare Veratric Acid Stock Solution Prepare Buffer Solutions of Varying pH

Measurement

Mix Stock Solution with Buffers

Measure UV-Vis Absorbance Spectra

Anvsis
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;

Determine Isosbestic Points

;

Calculate pKa using Henderson-Hasselbalch Equation

Click to download full resolution via product page

Determination of Solubility

The solubility of veratric acid in various solvents can be determined using a dynamic method.
[17]
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o Sample Preparation: A known amount of veratric acid is added to a known volume of the
solvent in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature until equilibrium is reached.

o Phase Separation: The saturated solution is allowed to stand, and the undissolved solid is
separated from the liquid phase, often by centrifugation or filtration.

» Concentration Measurement: The concentration of veratric acid in the supernatant is
determined using a suitable analytical technique, such as HPLC or UV-Vis spectroscopy.[9]
[18] For low solubility, as in water, UV-Vis spectroscopy at a specific wavelength (e.g., 258
nm) is an alternative to gravimetric methods.[9]

o Data Correlation: The experimental solubility data can be correlated with temperature using
thermodynamic models like the modified Apelblat equation.[17]

Biological Activity and Signaling Pathways

Veratric acid exhibits various biological activities, including antioxidant and anti-inflammatory
effects.[1][10] It has been shown to interact with several key signaling pathways.

Nrf2 Signaling Pathway

Veratric acid can alleviate liver ischemia/reperfusion injury by activating the Nrf2 signaling
pathway.[19][20] This activation leads to the upregulation of downstream antioxidant proteins
such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO-1), thereby
protecting cells from oxidative stress.[19][20]
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Veratric Acid and the Nrf2 Pathway
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PI3K/Akt and MAPK Signaling Pathways

In lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells, veratric acid has been
shown to inhibit the activation of the PI3K/Akt pathway.[1] Furthermore, it can dephosphorylate
members of the mitogen-activated protein kinase (MAPK) family, including p38, ERK, and JNK.
[21] These actions contribute to its anti-inflammatory effects by suppressing the production of
inflammatory mediators like nitric oxide (NO), interleukin-6 (IL-6), and interferon-y (IFN-y).[21]
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Inhibitory Effects of Veratric Acid
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Conclusion

Veratric acid is a well-characterized compound with defined physical, chemical, and spectral
properties. Its stability and known reactivity make it a reliable intermediate in chemical
synthesis. Furthermore, its demonstrated biological activities, particularly its antioxidant and
anti-inflammatory effects mediated through the Nrf2, PI3K/Akt, and MAPK signaling pathways,
highlight its potential for further investigation in drug discovery and development. This guide
provides essential technical data to support ongoing and future research involving this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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